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Introduction
ALC-0315, or ((4-hydroxybutyl)azanediyl)bis(hexane-6,1-diyl)bis(2-hexyldecanoate), is a

pivotal ionizable amino lipid integral to the lipid nanoparticle (LNP) delivery system for mRNA-

based therapeutics, most notably the Pfizer-BioNTech COVID-19 vaccine.[1][2] Its primary role

is to encapsulate and protect the mRNA payload, facilitate cellular uptake, and enable

endosomal escape for cytoplasmic release.[3][4] A thorough understanding of its

biodegradability and clearance is crucial for evaluating the safety and long-term impact of LNP-

based medicines. This guide provides a comprehensive overview of the metabolic fate,

clearance pathways, and pharmacokinetic profile of ALC-0315, supported by available

preclinical data.

Biodegradability and Metabolic Pathways
The metabolism of ALC-0315 is a slow process primarily driven by hydrolysis.[1][5] The

molecule contains two ester bonds, which are susceptible to enzymatic cleavage.[1][6]

The metabolic breakdown of ALC-0315 occurs via two sequential hydrolysis reactions:

First Hydrolysis: One of the ester bonds is cleaved, yielding a monoester metabolite.[7]
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Second Hydrolysis: The remaining ester bond is hydrolyzed, resulting in a doubly de-

esterified metabolite.[7]

The final products of these hydrolysis reactions are 6-hexyldecanoic acid and the core aliphatic

head group.[3] This primary metabolic pathway has been observed across multiple species,

including mice, rats, monkeys, and humans, in in vitro studies using blood, liver S9 fractions,

and hepatocytes.[1][7]

Further metabolism of the doubly de-esterified metabolite can occur through glucuronidation,

forming a glucuronide conjugate that has been detected in urine samples from rat

pharmacokinetic studies.[6][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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